Cas no 89115-26-4 (2-(2-Methylprop-2-enoyloxy)ethyl (E)-2-cyano-3-(4-methylphenyl)prop-2-enoate)

• Product Name: 2-(2-Methylprop-2-enoyloxy)ethyl (E)-2-cyano-3-(4-methylphenyl)prop-2-enoate
• CAS No: 89115-26-4
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 611691
• Update Time: 2023-08-03

2-(2-Methylprop-2-enoyloxy)ethyl (E)-2-cyano-3-(4-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(4-methylphenyl)-,2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl ester
• 1,2-Ethanediol 1-methacrylate 2-[2-cyano-3-(4-methylphenyl)acrylate]
• 2-(2-Methylprop-2-enoyloxy)ethyl (E)-2-cyano-3-(4-methylphenyl)prop-2-enoate

• Inchi： 1S/C17H17NO4/c1-12(2)16(19)21-8-9-22-17(20)15(11-18)10-14-6-4-13(3)5-7-14/h4-7,10H,1,8-9H2,2-3H3/b15-10+
• InChI Key： PEQNAENRBJUPKC-XNTDXEJSSA-N
• SMILES： O(C(/C(/C#N)=C/C1C=CC(C)=CC=1)=O)CCOC(C(=C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 504
• Topological Polar Surface Area: 76.4